Cas no 186700-06-1 (4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester)

• Product name: 4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester
• CAS No: 186700-06-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.26088
• CID: 137263
• PubChem ID: 53249380

4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-1H-Imidazole-1-carboxylic acid 1,1-dimethylethyl ester
• 4-(2-AMINO-ETHYL)-IMIDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1H-Imidazole-1-carboxylicacid, 4-(2-aminoethyl)-, 1,1-dimethylethyl ester
• N-Boc Histamine
• N-Boc HistaMine Discontinued
• N-Boc Histamine Discontinued
• tert-butyl 4-(2-aminoethyl)-1H-imidazole-1-carboxylate
• tert-butyl 4-(2-aminoethyl)imidazole-1-carboxylate
• 4-(2-AMinoethyl)-1H-iMidazole-1-carboxylic Acid 1-DiMethylethyl Ester
• A813076
• 4-(2-aminoethyl)-1-imidazolecarboxylic acid tert-butyl ester
• TERT-BUTYL4-(2-AMINOETHYL)-1H-IMIDAZOLE-1-CARBOXYLATE
• DTXSID00692944
• 186700-06-1
• AKOS015911380
• FT-0663517
• 1H-Imidazole-1-carboxylicacid,4-(2-aminoethyl)-,1,1-dimethylethyl ester
• J-012000
• AB28553
• EN300-1878583
• DB-065579

• MDL： MFCD06739082
• Inchi： InChI=1S/C10H17N3O2/c1-10(2,3)15-9(14)13-6-8(4-5-11)12-7-13/h6-7H,4-5,11H2,1-3H3
• InChI Key： PLBPXSOWZJBJAF-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1C=C(CCN)N=C1

Computed Properties

• Exact Mass: 211.13200
• Monoisotopic Mass: 211.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 70.14000
• LogP: 1.86780